![molecular formula C25H21ClF4N4O B2880456 3-(4-(4-(3-Chloro-5-(trifluoromethyl)-2-pyridinyl)piperazino)anilino)-1-(4-fluorophenyl)-2-propen-1-one CAS No. 478262-27-0](/img/structure/B2880456.png)
3-(4-(4-(3-Chloro-5-(trifluoromethyl)-2-pyridinyl)piperazino)anilino)-1-(4-fluorophenyl)-2-propen-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(4-(4-(3-Chloro-5-(trifluoromethyl)-2-pyridinyl)piperazino)anilino)-1-(4-fluorophenyl)-2-propen-1-one is a useful research compound. Its molecular formula is C25H21ClF4N4O and its molecular weight is 504.91. The purity is usually 95%.
BenchChem offers high-quality 3-(4-(4-(3-Chloro-5-(trifluoromethyl)-2-pyridinyl)piperazino)anilino)-1-(4-fluorophenyl)-2-propen-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-(4-(3-Chloro-5-(trifluoromethyl)-2-pyridinyl)piperazino)anilino)-1-(4-fluorophenyl)-2-propen-1-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
The compound is part of a class of pharmaceuticals that includes neuroleptic agents like Fluspirilen and Penfluridol. These agents are characterized by containing a 4,4-bis(p-fluorophenyl)butyl group bound to a nitrogen atom of a pyrrolidine, piperidine, or piperazine moiety. The synthesis involves key intermediates, indicating the compound's role in the creation of complex pharmaceutical agents (Botteghi et al., 2001).
Antitumor Activity
Novel pyrimidinyl pyrazole derivatives, including compounds related to the one , have shown significant cytotoxicity against various tumor cell lines. These compounds, particularly those with the 3-chloropyridin-2-yl and 3-fluoro-5-substituted phenylpiperazinyl groups, exhibited potent in vitro antitumor activity. This highlights the compound's potential in the development of new antitumor agents (Naito et al., 2005).
Antimicrobial and Antifungal Applications
The compound's structural relatives have been evaluated for their antimicrobial potency. Arylfluoroquinolone derivatives, characterized by substitutions similar to the compound , have demonstrated excellent in vitro antibacterial potency. This suggests the potential utility of the compound in developing new antibacterial agents (Chu et al., 1985).
Antimalarial Agents
Piperazine and pyrrolidine derivatives, structurally related to the compound, were synthesized and evaluated against the Plasmodium falciparum strain. The presence of a hydroxyl group, a propane chain, and a fluor atom was crucial for antiplasmodial activity, suggesting the compound's potential framework for developing antimalarial agents (Mendoza et al., 2011).
properties
IUPAC Name |
(E)-3-[4-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]anilino]-1-(4-fluorophenyl)prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H21ClF4N4O/c26-22-15-18(25(28,29)30)16-32-24(22)34-13-11-33(12-14-34)21-7-5-20(6-8-21)31-10-9-23(35)17-1-3-19(27)4-2-17/h1-10,15-16,31H,11-14H2/b10-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYCQPIBEASGPEG-MDZDMXLPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=C(C=C2)NC=CC(=O)C3=CC=C(C=C3)F)C4=C(C=C(C=N4)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CCN1C2=CC=C(C=C2)N/C=C/C(=O)C3=CC=C(C=C3)F)C4=C(C=C(C=N4)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H21ClF4N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
504.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-(4-(3-Chloro-5-(trifluoromethyl)-2-pyridinyl)piperazino)anilino)-1-(4-fluorophenyl)-2-propen-1-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.